Cas no 2231664-31-4 ((2S)-2-(tert-Butoxycarbonylamino)-2-(3,3-difluorocyclobutyl)acetic acid)

(2S)-2-(tert-Butoxycarbonylamino)-2-(3,3-difluorocyclobutyl)acetic acid is a chiral, Boc-protected amino acid derivative featuring a 3,3-difluorocyclobutyl moiety. This compound serves as a valuable intermediate in organic synthesis, particularly in peptide chemistry and pharmaceutical research. The tert-butoxycarbonyl (Boc) group provides stability under basic conditions while allowing selective deprotection under acidic conditions. The 3,3-difluorocyclobutyl substituent introduces conformational rigidity and enhanced metabolic stability, making it useful in drug design. The stereospecific (S)-configuration ensures precise chiral incorporation in target molecules. Its well-defined structure and functional group compatibility facilitate its use in constructing complex bioactive molecules, including peptidomimetics and small-molecule therapeutics.
(2S)-2-(tert-Butoxycarbonylamino)-2-(3,3-difluorocyclobutyl)acetic acid structure
2231664-31-4 structure
Product Name:(2S)-2-(tert-Butoxycarbonylamino)-2-(3,3-difluorocyclobutyl)acetic acid
CAS No:2231664-31-4
MF:C11H17F2NO4
MW:265.2538
MDL:MFCD31705705
CID:5083122
PubChem ID:129497624
Update Time:2026-03-01

(2S)-2-(tert-Butoxycarbonylamino)-2-(3,3-difluorocyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-(tert-Butoxycarbonylamino)-2-(3,3-difluorocyclobutyl)acetic acid
    • (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(3,3-difluorocyclobutyl)acetic acid
    • (S)-2-((tert-Butoxycarbonyl)amino)-2-(3,3-difluorocyclobutyl)acetic acid
    • D96559
    • (2S)-2-(Boc-amino)-2-(3,3-difluorocyclobutyl)acetic acid
    • (S)-[(tert-butoxycarbonyl)amino](3,3-difluorocyclobutyl)acetic acid
    • SCHEMBL25286733
    • PS-15891
    • CS-0128518
    • MFCD31705705
    • 2231664-31-4
    • (2S)-2-(tert-Butoxycarbonylamino)-2-(3,3-difluorocyclobutyl)acetic acid, min. 97%, ee >95%
    • (2S)-2-(3,3-difluorocyclobutyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid
    • MDL: MFCD31705705
    • Inchi: 1S/C11H17F2NO4/c1-10(2,3)18-9(17)14-7(8(15)16)6-4-11(12,13)5-6/h6-7H,4-5H2,1-3H3,(H,14,17)(H,15,16)/t7-/m0/s1
    • InChI Key: BEYXDNVWKXTSEO-ZETCQYMHSA-N
    • SMILES: FC1(C([H])([H])C([H])([C@@]([H])(C(=O)O[H])N([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C1([H])[H])F

Computed Properties

  • Exact Mass: 265.11256435g/mol
  • Monoisotopic Mass: 265.11256435g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 75.6

(2S)-2-(tert-Butoxycarbonylamino)-2-(3,3-difluorocyclobutyl)acetic acid Pricemore >>

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